Cas no 898759-01-8 (Ethyl 4-(2-chlorophenyl)-4-oxobutyrate)

Ethyl 4-(2-chlorophenyl)-4-oxobutyrate structure
898759-01-8 structure
Product Name:Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
CAS No:898759-01-8
MF:C12H13ClO3
MW:240.682822942734
MDL:MFCD03844216
CID:879530
PubChem ID:24727758
Update Time:2025-08-03

Ethyl 4-(2-chlorophenyl)-4-oxobutyrate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-chlorophenyl)-4-oxobutanoate
    • ETHYL 4-(2-CHLOROPHENYL)-4-OXOBUTYRATE
    • 898759-01-8
    • SCHEMBL15778916
    • AKOS010910717
    • DTXSID10645860
    • MFCD03844216
    • ETHYL4-(2-CHLOROPHENYL)-4-OXOBUTYRATE
    • Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
    • MDL： MFCD03844216
    • Inchi： 1S/C12H13ClO3/c1-2-16-12(15)8-7-11(14)9-5-3-4-6-10(9)13/h3-6H,2,7-8H2,1H3
    • InChI Key： XWWKROHSVASWEY-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=CC=1C(CCC(=O)OCC)=O

Computed Properties

  • Exact Mass: 240.05500
  • Monoisotopic Mass: 240.0553220g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.86600

Ethyl 4-(2-chlorophenyl)-4-oxobutyrate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-(2-chlorophenyl)-4-oxobutyrate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
208218-1g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8 97%
1g
 ￡424.00 2022-03-01
Fluorochem
208218-2g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8 97%
2g
 ￡716.00 2022-03-01
Fluorochem
208218-5g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8 97%
5g
 ￡1753.00 2022-03-01
abcr
AB368206-1 g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate, 97%; .
 898759-01-8 97%
1g
 €748.70 2023-04-26
abcr
AB368206-2 g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate, 97%; .
 898759-01-8 97%
2g
 €1209.10 2023-04-26
TRC
E083635-250mg
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8
250mg
 $ 440.00 2022-06-05
TRC
E083635-500mg
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8
500mg
 $ 735.00 2022-06-05
abcr
AB368206-1g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate, 97%; .
 898759-01-8 97%
1g
 €747.30 2025-04-15
abcr
AB368206-2g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate, 97%; .
 898759-01-8 97%
2g
 €1207.50 2025-04-15
A2B Chem LLC
AD11347-1g
Ethyl 4-(2-chlorophenyl)-4-oxobutyrate
 898759-01-8 97%
1g
 $516.00 2024-04-19

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